![molecular formula C18H23N5O B4558667 2-(4-benzoyl-1-piperazinyl)-N-ethyl-6-methyl-4-pyrimidinamine](/img/structure/B4558667.png)
2-(4-benzoyl-1-piperazinyl)-N-ethyl-6-methyl-4-pyrimidinamine
Overview
Description
2-(4-benzoyl-1-piperazinyl)-N-ethyl-6-methyl-4-pyrimidinamine is a useful research compound. Its molecular formula is C18H23N5O and its molecular weight is 325.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 325.19026037 g/mol and the complexity rating of the compound is 404. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Vasodilation Properties
Research has demonstrated the potential of related compounds in the realm of cardiovascular health, notably through the synthesis of 3-pyridinecarboxylates with significant vasodilation properties. These compounds, developed through reactions involving piperazine and various derivatives, have shown considerable potency in vasodilation, indicating a pathway for the development of new therapeutic agents for vascular diseases (Girgis et al., 2008).
Anticancer and Anti-inflammatory Applications
Novel benzodifuranyl derivatives have been synthesized, showing promising anti-inflammatory and analgesic properties. These compounds, which involve reactions with piperazine, have been identified as potent inhibitors of COX-2, offering a new avenue for the development of cancer and inflammation treatments (Abu‐Hashem et al., 2020).
H1-antihistaminic Activity
A series of 2-(4-substituted-1-(homo)piperazinyl)benzimidazoles, which include compounds structurally related to 2-(4-benzoyl-1-piperazinyl)-N-ethyl-6-methyl-4-pyrimidinamine, were synthesized and tested for H1-antihistaminic activity. Some derivatives exhibited potent antihistaminic activity, highlighting their potential use in allergic reactions treatments (Iemura et al., 1986).
Alzheimer's Disease Therapy
Compounds related to this compound have been explored for their potential therapeutic applications in Alzheimer’s disease. Specifically, derivatives have shown significant inhibitory activity against butyrylcholinesterase, an enzyme target for Alzheimer's treatment, indicating their potential as therapeutic agents (Hussain et al., 2016).
Antimicrobial Activity
The synthesis and evaluation of novel compounds for antimicrobial activity have been a significant area of research. Specifically, pyrido(2,3-d)pyrimidine derivatives have shown promising antibacterial properties against a range of pathogens, including resistant strains, suggesting the potential for new antibiotic developments (Matsumoto & Minami, 1975).
Properties
IUPAC Name |
[4-[4-(ethylamino)-6-methylpyrimidin-2-yl]piperazin-1-yl]-phenylmethanone | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23N5O/c1-3-19-16-13-14(2)20-18(21-16)23-11-9-22(10-12-23)17(24)15-7-5-4-6-8-15/h4-8,13H,3,9-12H2,1-2H3,(H,19,20,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YIXHBMDAJNMKAP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC1=NC(=NC(=C1)C)N2CCN(CC2)C(=O)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23N5O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.